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Compound of Interest

Compound Name: GBR 12935

Cat. No.: B1674642

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling GBR 12935, a potent and selective dopamine reuptake inhibitor. Adherence to these
protocols is critical for personal safety and the integrity of your research.

GBR 12935 is a valuable tool in neuroscience research, particularly in studies of the dopamine
transporter and its role in various neurological and psychiatric disorders.[1] Proper handling
and disposal are crucial to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling GBR 12935, a comprehensive approach to personal protection is necessary.
The following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1674642?utm_src=pdf-interest
https://www.benchchem.com/product/b1674642?utm_src=pdf-body
https://www.benchchem.com/product/b1674642?utm_src=pdf-body
https://en.wikipedia.org/wiki/GBR-12935
https://www.benchchem.com/product/b1674642?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Chemical-resistant, impervious

Hand Protection Gloves o
gloves (e.g., nitrile rubber).
] Safety glasses with side-
Eye Protection Safety Glasses )
shields or goggles.
Skin and Body Lab Coat Along-sleeved lab coat.
Use in a well-ventilated area. If
Respiratory Respirator ventilation is inadequate, use a

NIOSH-approved respirator.

Operational Plan: Safe Handling and Storage

Follow these procedural steps to ensure the safe handling of GBR 12935 from receipt to
disposal.

Receiving and Storage:
e Upon receipt, visually inspect the package for any signs of damage or leakage.
o Wear appropriate PPE, including gloves and safety glasses, when unpacking.

o Store GBR 12935 in a tightly sealed container in a cool, dry, and well-ventilated area, away
from incompatible materials.

Preparation of Solutions:

 All handling of the solid compound and preparation of solutions should be conducted in a
chemical fume hood to minimize inhalation exposure.

» Use a calibrated analytical balance to weigh the compound.
¢ When dissolving, add the solvent to the GBR 12935 powder slowly to avoid splashing.

During the Experiment:
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Always wear the full complement of PPE.
Avoid direct contact with the compound and its solutions.
Clearly label all containers with the name of the compound, concentration, and date.

In case of a spill, immediately follow the spill response procedures outlined below.

Disposal Plan

Proper disposal of GBR 12935 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused GBR 12935 powder, contaminated gloves, weigh boats, and other
disposable materials should be collected in a designated, sealed, and clearly labeled
hazardous waste container.

Liquid Waste: Solutions containing GBR 12935 should be collected in a separate, sealed,
and clearly labeled hazardous waste container. Do not pour down the drain.

Sharps: Contaminated needles and syringes should be disposed of in a designated sharps
container.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of hazardous waste.

Do not attempt to incinerate or treat the chemical waste yourself unless you are trained and
equipped to do so.

Experimental Protocols

Below are detailed methodologies for key experiments involving GBR 12935.
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In Vivo: Locomotor Activity Assay in Mice

This protocol is designed to assess the effect of GBR 12935 on spontaneous locomotor activity

in mice.

Materials:

GBR 12935

Vehicle (e.g., saline, DMSO)

Mice (e.g., C57BL/6)

Open-field activity chambers equipped with infrared beams

Syringes and needles for administration

Procedure:

Acclimation: Allow mice to acclimate to the testing room for at least 1 hour before the
experiment.

Habituation: Place each mouse in an open-field chamber and allow it to habituate for 30-60
minutes.

Administration: Prepare the desired concentration of GBR 12935 in the appropriate vehicle.
Administer the solution to the mice via the desired route (e.g., intraperitoneal injection). A
typical dose that increases locomotor activity is 10 mg/kg.

Data Collection: Immediately after administration, place the mice back into the activity
chambers and record locomotor activity (e.g., distance traveled, rearing frequency) for a
specified duration (e.g., 60-120 minutes).

Data Analysis: Analyze the data to compare the locomotor activity of the GBR 12935-treated
group to the vehicle-treated control group.

In Vitro: Dopamine Uptake Assay
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This protocol measures the ability of GBR 12935 to inhibit the reuptake of dopamine into
synaptosomes or cells expressing the dopamine transporter (DAT).

Materials:

GBR 12935

[BH]Dopamine (radiolabeled dopamine)

Synaptosomes (prepared from rodent striatum) or cells expressing DAT

Assay buffer (e.g., Krebs-Ringer-HEPES buffer)

Scintillation vials and scintillation fluid

Liquid scintillation counter

Procedure:

Preparation: Prepare synaptosomes or culture cells expressing DAT.

e Incubation: Pre-incubate the synaptosomes or cells with various concentrations of GBR
12935 or vehicle for a specified time (e.g., 10-20 minutes) at 37°C.

e Initiation of Uptake: Add a known concentration of [2H]|Dopamine to initiate the uptake
reaction.

« Termination of Uptake: After a short incubation period (e.g., 5-10 minutes), terminate the
uptake by rapid filtration through glass fiber filters.

e Washing: Quickly wash the filters with ice-cold assay buffer to remove unbound
[*H]Dopamine.

o Quantification: Place the filters in scintillation vials with scintillation fluid and measure the
amount of radioactivity using a liquid scintillation counter.

o Data Analysis: Determine the concentration of GBR 12935 that inhibits 50% of the specific
[*H]Dopamine uptake (ICso value).
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Quantitative Data Summary

The following table summarizes key quantitative data for GBR 12935 from various studies.

Parameter Value Species/System Reference
Binding Affinity (Kd) 1.08 nM COS-7 cells [2][3]
Human caudate
2.34+0.18 nM [4]
nucleus
3.2nM Human striatum [5]
Rat striatal
5.5 nM [6]
membranes

Inhibition of Dopamine

1-6 nM (neuronal) Rat brain [7]
Uptake (ICso)

Effective Dose (EDso)

) 17.1 mg/kg Mice
for Gnawing

Visualizing the Mechanism and Workflow

To further clarify the handling process and the mechanism of action of GBR 12935, the
following diagrams are provided.

ontain Waste _[Hazardous Waste | DisposeviaBHS [ "o
| collection | [ "
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Caption: Experimental workflow for handling GBR 12935.
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Caption: Mechanism of action of GBR 12935.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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